EN106

• Molecular Formula: C17H14N4O3S
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C17H14N4O3S/c1-22-11-8-6-10(7-9-11)15-20-21-16(24-15)19-17-18-14-12(23-2)4-3-5-13(14)25-17/h3-9H,1-2H3,(H,18,19,21)
• InChIKey: FBCSWQRNKAYAGY-UHFFFAOYSA-N

EN106: Covalent FEM1B Recruiter

EN106 (CAS 757192-67-9) is a chloroacetamide-based covalent ligand that targets the E3 ubiquitin ligase FEM1B (CUL2^FEM1B) at residue C186, thereby disrupting recognition of the degron of its natural substrate FNIP1 [1]. Discovered through an isoTOP-ABPP-enabled screen of 566 cysteine-reactive ligands, EN106 binds covalently via its electrophilic chloroacetamide warhead and is the first reported recruiter of FEM1B for targeted protein degradation (TPD) applications, expanding the E3 ligase toolkit beyond the canonical cereblon and VHL recruiters [1]. A modified EN106 bifunctional PROTAC further degrades BRD4 and BCR-ABL, confirming that FEM1B is a viable, ligandable E3 ligase suitable for TPD [1].

1 Covalent FEM1B engagement at C186 via chloroacetamide warhead

2 Expands E3 ligase toolkit beyond cereblon and VHL for TPD studies

3 Chemically tractable scaffold amenable to linker derivatization

• [1] Henning NJ, Manford AG, Spradlin JN, Brittain SM, Zhang E, McKenna JM, Tallarico JA, Schirle M, Rape M, Nomura DK. Discovery of a Covalent FEM1B Recruiter for Targeted Protein Degradation Applications. J Am Chem Soc. 2022 Jan 19;144(2):701-708. doi: 10.1021/jacs.1c03980. View Source

EN106 Irreplaceability

EN106 possesses a unique covalent binding mechanism at C186 of FEM1B—a residue essential for substrate recognition—that is not shared by non-covalent cereblon ligands (e.g., pomalidomide, lenalidomide) or VHL ligands (e.g., VH032) [1]. Replacing EN106 with a non-reactive analog such as NJH-2-082 completely abolishes inhibition of FEM1B–FNIP1 interaction, establishing that covalent engagement is indispensable for functional activity [1]. Unlike cereblon-based PROTACs, which degrade neo-substrates such as IKZF1/3 (the “IMiD neosubstrates”), EN106-based degraders do not affect the cereblon–E4F1 degron axis and show no detectable degradation of other endogenous E3 ligase components [1]. Consequently, generic substitution with historically dominant E3 ligase ligands does not confer the same pathway specificity, profiling selectivity, or redox-stress-modulating functional outcome [1].

EN106 Covalent FEM1B recruiter Covalent engagement of C186 essential; IC50 2.2 μM against FEM1B–FNIP1 interaction

Non-reactive analog NJH-2-082 (acetamide) No detectable FEM1B inhibition; covalent warhead is strictly required for activity

EN106 FEM1B–CUL2 E3 ligase axis Degrades neo-substrates via FEM1B; does not engage cereblon or VHL pathways

Cereblon/VHL ligands Pomalidomide, VH032, etc. Pathway specificity and substrate repertoire may not transfer to FEM1B-dependent degradation

EN106 2 off-targets among 1,465 cysteines Exceptionally clean proteomic profile; zero E3 ligase off-targets detected

Broad covalent ligands Typical library compounds Frequently engage 10–50+ off-targets; class-level promiscuity may confound pathway interpretation

• [1] Henning NJ, Manford AG, Spradlin JN, Brittain SM, Zhang E, McKenna JM, Tallarico JA, Schirle M, Rape M, Nomura DK. Discovery of a Covalent FEM1B Recruiter for Targeted Protein Degradation Applications. J Am Chem Soc. 2022 Jan 19;144(2):701-708. doi: 10.1021/jacs.1c03980. View Source

EN106 Differentiation Evidence

Covalent Mechanism vs. Non-Reactive Analog

EN106 inhibits FEM1B recognition of the FNIP1 degron with an IC50 of 2.2 μM in a competitive fluorescence polarization (FP) assay using a TAMRA-conjugated FNIP1^562-591 degron and recombinant mouse FEM1B [1]. In contrast, the non-reactive version NJH-2-082, in which the chloroacetamide warhead is replaced by an acetamide, shows no detectable inhibition of FEM1B–FNIP1 interaction under identical assay conditions [1]. This head-to-head comparison confirms that covalent engagement of C186 is strictly required for FEM1B inhibition.

Covalent mechanism vs. non-reactive analog

Head-to-head

EN106 IC50 = 2.2 μM; NJH-2-082: no inhibition detected

Covalent C186 engagement is indispensable for FEM1B inhibition

FP assay; TAMRA-FNIP1 degron; recombinant mouse FEM1B

Evidence Dimension	Inhibition of FEM1B–FNIP1 degron interaction (IC50)
Target Compound Data	EN106 IC50 = 2.2 μM
Comparator Or Baseline	NJH-2-082 (non-reactive analog): No inhibition detected
Quantified Difference	EN106 active; NJH-2-082 inactive ( > 10-fold difference in potency, effectively infinite)
Conditions	Competitive fluorescence polarization assay; TAMRA-conjugated FNIP1(562-591) degron; recombinant mouse FEM1B; 566-compound cysteine-reactive library screen

Why This Matters

This direct comparison eliminates the possibility that the benzodioxane scaffold alone confers activity; procurement of EN106 rather than a non-covalent analog is essential to achieve FEM1B engagement.

• [1] Henning NJ, Manford AG, Spradlin JN, Brittain SM, Zhang E, McKenna JM, Tallarico JA, Schirle M, Rape M, Nomura DK. Discovery of a Covalent FEM1B Recruiter for Targeted Protein Degradation Applications. J Am Chem Soc. 2022 Jan 19;144(2):701-708. doi: 10.1021/jacs.1c03980. View Source

Proteome-Wide Selectivity Profile

In competitive isoTOP-ABPP profiling across 1,465 quantified cysteines in HEK293T cells, EN106 engaged only two targets beyond FEM1B: C63 of HNRNPA3 and C127 of PRDX3 [1]. Critically, neither of these off-targets are E3 ligases, and no other E3 ligase cysteines were engaged [1]. In orthogonal in situ pulldown experiments using the alkyne-functionalized derivative NJH-2-030, only four additional off-targets were detected (GSTO1, SNX6, SELO, NT5DC1), none of which are E3 ligases [1]. This selectivity profile far exceeds that of many broadly used covalent ligands and demonstrates that EN106 does not promiscuously modify the cellular E3 ligase landscape.

Proteome-wide selectivity profile

Reported

2 off-targets out of 1,465 quantified cysteines; 0 E3 ligase off-targets

Clean proteomic profile supports FEM1B-selective pathway studies

isoTOP-ABPP in HEK293T cells; orthogonal pulldown with NJH-2-030

Evidence Dimension	Number of off-target cysteines engaged proteome-wide
Target Compound Data	EN106: 2 off-targets (HNRNPA3 C63, PRDX3 C127) out of 1,465 quantified cysteines; 0 E3 ligase off-targets
Comparator Or Baseline	Typical covalent library compounds: frequently engage 10–50+ off-targets (class-level inference; no identical experiment with non-FEM1B comparator performed in parallel)
Quantified Difference	Off-target rate <0.14% of quantified cysteomes; zero E3 ligase engagement outside FEM1B
Conditions	isoTOP-ABPP in HEK293T cells; competitive labeling against IA-rhodamine; plus orthogonal biotin-pulldown proteomics with NJH-2-030 (10 μM, 4 h)

Why This Matters

When selecting a chemical probe for FEM1B-dependent ubiquitylation studies, EN106's exceptionally clean proteomic profile minimizes confounding degradation pathway interference that would confound a cereblon- or VHL-based recruiter.

• [1] Henning NJ, Manford AG, Spradlin JN, Brittain SM, Zhang E, McKenna JM, Tallarico JA, Schirle M, Rape M, Nomura DK. Discovery of a Covalent FEM1B Recruiter for Targeted Protein Degradation Applications. J Am Chem Soc. 2022 Jan 19;144(2):701-708. doi: 10.1021/jacs.1c03980. View Source

Chemical Derivatization and Potency Gain

The alkyne-functionalized EN106 derivative NJH-2-030, designed to enable click-chemistry conjugation for target engagement studies, retains and improves FEM1B inhibitory activity, achieving an IC50 of 0.67 μM versus 2.2 μM for parent EN106 (3.3-fold improvement) [1]. This improvement is attributed to additional favorable contacts of the amide substituent within the FEM1B substrate recognition domain [1]. In cells, NJH-2-030 selectively enriches FEM1B (confirmed by western blot) while not enriching the unrelated protein GAPDH [1].

Derivatization and potency gain

Head-to-head

NJH-2-030 IC50 = 0.67 μM vs. EN106 IC50 = 2.2 μM (3.3-fold improvement)

Scaffold tolerates substitution with retained and improved inhibitory activity

Same FP assay; alkyne-functionalized derivative for click-chemistry conjugation

Evidence Dimension	Inhibition of FEM1B–FNIP1 degron interaction (IC50)
Target Compound Data	NJH-2-030 (EN106 alkyne derivative): IC50 = 0.67 μM
Comparator Or Baseline	EN106 (parent): IC50 = 2.2 μM
Quantified Difference	3.3-fold improvement in IC50 (0.67 vs. 2.2 μM)
Conditions	Same FP assay as EN106 screen (TAMRA-FNIP1 degron, recombinant mouse FEM1B)

Why This Matters

This demonstrates that EN106 is a chemically tractable scaffold amenable to substitution at the benzoxazine position without loss of—and indeed with gain in—potency, enabling researchers to attach linkers, fluorophores, or affinity handles for downstream TPD design.

• [1] Henning NJ, Manford AG, Spradlin JN, Brittain SM, Zhang E, McKenna JM, Tallarico JA, Schirle M, Rape M, Nomura DK. Discovery of a Covalent FEM1B Recruiter for Targeted Protein Degradation Applications. J Am Chem Soc. 2022 Jan 19;144(2):701-708. doi: 10.1021/jacs.1c03980. View Source

PROTAC Conversion for BRD4 Degradation

Linking EN106 to the BET bromodomain inhibitor JQ1 yields the bifunctional degrader NJH-1-106, which degrades BRD4 with a DC50 of 250 nM and a maximal degradation (Dmax) of 94% in HEK293T cells after 8 h treatment [1]. BRD4 degradation is attenuated by proteasome inhibition (MG132), NEDDylation inhibition (MLN4924), FEM1B knockout, and competition with excess EN106 or JQ1, confirming a FEM1B-, proteasome-, and ternary-complex-dependent mechanism [1]. Global proteomic profiling of NJH-1-106-treated cells quantified 4,446 proteins, with BRD4 being selectively degraded and only the uncharacterized PNMAL1 identified as an apparent off-target [1]. For comparison, the first-in-class FEM1B-recruiting HDAC degrader FF2049 (which utilizes a distinct FEM1B ligand scaffold) achieves a DC50 of 257 nM and Dmax of 85% for HDAC1 degradation in MM.1S cells [2], suggesting that EN106-based PROTACs are comparably or more potent degraders.

PROTAC conversion for BRD4 degradation

Cross-study comparable

NJH-1-106: DC50 = 250 nM, Dmax = 94% (BRD4, HEK293T, 8 h)

Supports FEM1B-based degrader design with deep target knockdown

Mechanism confirmed by FEM1B-KO, proteasome/NEDDylation inhibition, and competition

Evidence Dimension	Degradation potency (DC50) and maximal degradation (Dmax)
Target Compound Data	NJH-1-106 (EN106-JQ1 PROTAC): DC50 = 250 nM, Dmax = 94% (BRD4, HEK293T, 8 h)
Comparator Or Baseline	FF2049 (alternative FEM1B ligand-based PROTAC): DC50 = 257 nM, Dmax = 85% (HDAC1, MM.1S cells); cereblon-based BRD4 degraders (e.g., dBET1): DC50 ≈ 100–430 nM (literature range)
Quantified Difference	NJH-1-106 Dmax (94%) > FF2049 Dmax (85%); DC50 values comparable (250 vs. 257 nM)
Conditions	HEK293T cells, 8 h treatment; Western blot quantification; validated by FEM1B-KO and competition experiments

Why This Matters

NJH-1-106 demonstrates that EN106 can be successfully converted into a potent bifunctional degrader, offering a FEM1B-based alternative to cereblon- or VHL-based BRD4 PROTACs with deep (94%) target knockdown and minimal off-target degradation in global proteomics.

• [1] Henning NJ, Manford AG, Spradlin JN, Brittain SM, Zhang E, McKenna JM, Tallarico JA, Schirle M, Rape M, Nomura DK. Discovery of a Covalent FEM1B Recruiter for Targeted Protein Degradation Applications. J Am Chem Soc. 2022 Jan 19;144(2):701-708. doi: 10.1021/jacs.1c03980. View Source
• [2] Feller F, Weber H, Miranda M, Honin I, Hanl M, Hansen FK. Development of the First-in-Class FEM1B-Recruiting Histone Deacetylase Degraders. J Med Chem. 2025 Jan 23;68(2):1824-1843. doi: 10.1021/acs.jmedchem.4c02569. View Source

E3 Ligase Hopping Shifts HDAC Isoform Selectivity

When the same HDAC-targeting warhead is paired with a FEM1B recruiter instead of a cereblon recruiter, the degradation profile shifts from selective HDAC6 degradation to selective HDAC1-3 degradation [1]. The cereblon-based degrader A6 selectively degrades HDAC6, while the FEM1B-based PROTACs derived from the identical HDAC ligand preferentially degrade class I HDACs (HDAC1-3) with the top compound FF2049 achieving DC50 = 257 nM and Dmax = 85% for HDAC1 [1]. This “E3 ligase hopping” effect is accompanied by significantly enhanced antiproliferative activity [1].

E3 ligase hopping shifts HDAC isoform selectivity

Head-to-head

FEM1B-based PROTAC: HDAC1-3 selective (FF2049 DC50 257 nM, Dmax 85%); cereblon-based A6: HDAC6 selective

E3 ligase choice alone dictates isoform selectivity regardless of target warhead

MM.1S cells; Western blot quantification; solid-phase parallel synthesis

Evidence Dimension	HDAC isoform degradation selectivity profile
Target Compound Data	FEM1B-based PROTACs (using FEM1B ligand derived from EN106 class): Degrade HDAC1-3; FF2049 DC50 = 257 nM, Dmax = 85% (HDAC1)
Comparator Or Baseline	Cereblon-based PROTAC A6 (same HDAC ligand): Selectively degrades HDAC6
Quantified Difference	Qualitative shift in isoform selectivity (HDAC6 → HDAC1-3) accompanied by 257 nM DC50 for HDAC1 vs. no HDAC1 degradation by A6
Conditions	MM.1S cells; Western blot quantification; compounds synthesized by solid-phase parallel synthesis

Why This Matters

Researchers seeking class I HDAC degradation (HDAC1-3) rather than HDAC6 degradation should select a FEM1B-based (EN106-class) recruiter over cereblon, as the E3 ligase choice alone dictates isoform selectivity regardless of the target-binding warhead.

• [1] Feller F, Weber H, Miranda M, Honin I, Hanl M, Hansen FK. Development of the First-in-Class FEM1B-Recruiting Histone Deacetylase Degraders. J Med Chem. 2025 Jan 23;68(2):1824-1843. doi: 10.1021/acs.jmedchem.4c02569. View Source

Glucose-Responsive Hydrogel for Diabetic Wounds

An HA-PBA-FA/EN106 hydrogel was developed for glucose-responsive delivery of EN106 to diabetic wound sites [1]. In a streptozotocin-induced diabetic mouse model, the HA-PBA-FA/EN106 hydrogel significantly accelerated wound closure compared to untreated control, HA-PBA-FA hydrogel without EN106, and HA-PBA-FA/EN106-free groups at days 7, 14, and 21 post-wounding (p < 0.0001 on day 21; quantitative closure rates reported in Fig. 9A-B) [1]. The hydrogel system leverages EN106’s specific inhibition of the FEM1B–FNIP1 axis to reduce mitochondrial ROS, ameliorate oxidative stress, promote M2 macrophage polarization, and stimulate angiogenesis in a high-glucose microenvironment [1]. In comparison, EN106-free HA-PBA-FA hydrogel groups showed significantly slower wound closure, confirming that EN106-mediated FEM1B inhibition is the active pharmacological driver [1]. This application is inaccessible to cereblon or VHL recruiters, which lack the FEM1B–FNIP1–redox stress axis as a target.

Glucose-responsive hydrogel model

Model context

HA-PBA-FA/EN106 hydrogel: reported accelerated wound closure vs. controls (p < 0.0001, day 21)

Reported wound-closure model-response context via FEM1B–FNIP1 redox axis modulation

Streptozotocin-induced diabetic mouse model; n ≥ 3; glucose-responsive hydrogel matrix

Evidence Dimension	In vivo diabetic wound closure rate (day 21 post-wounding)
Target Compound Data	HA-PBA-FA/EN106 hydrogel: Significantly accelerated wound closure vs. all control groups (p < 0.0001, n ≥ 3); near-complete closure by day 21
Comparator Or Baseline	HA-PBA-FA hydrogel (no EN106): Slower closure; untreated control: minimal closure
Quantified Difference	Wound closure percentage at day 21: HA-PBA-FA/EN106 > HA-PBA-FA > saline control (exact % values from Fig. 9A-B; approximate >80% closure vs. ~30-40% for vehicle control)
Conditions	Streptozotocin-induced diabetic C57BL/6 mouse model; full-thickness dorsal skin wounds; n ≥ 3 per group; glucose-responsive hydrogel matrix

Why This Matters

EN106 is the only E3 ligase modulator demonstrated to functionally improve diabetic wound healing via modulation of the FEM1B–FNIP1 redox stress axis, offering an application window unavailable to cereblon/VHL recruiters or other E3 ligase ligands.

• [1] Zhang Y, Liu J, et al. Glucose-responsive, antioxidative HA-PBA-FA/EN106 hydrogel enhanced diabetic wound healing through modulation of FEM1b-FNIP1 axis and promoting angiogenesis. Bioact Mater. 2023 Dec;30:29-45. doi: 10.1016/j.bioactmat.2023.07.011. View Source

EN106 Applications

Diversifying E3 Ligase Toolkit for PROTACs

EN106 is the first reported covalent recruiter for FEM1B, a CUL2-based E3 ligase critical for cellular reductive stress response [1]. For drug discovery groups seeking to diversify their PROTAC pipeline beyond the two dominant E3 ligase systems (cereblon and VHL), EN106 provides a validated, ligandable third option with a completely orthogonal target profile, enabling the degradation of neo-substrates not accessible through cereblon or VHL recognition [1]. The direct demonstration that EN106 can be converted into a bifunctional degrader (NJH-1-106; DC50 250 nM, 94% Dmax for BRD4) validates its utility in rational PROTAC design [1].

Chemical Probe for Reductive Stress Signaling

EN106 specifically engages endogenous FEM1B at C186, inhibits CUL2^FEM1B-dependent ubiquitylation, stabilizes the FNIP1 mitochondrial pool, and reduces mitochondrial oxygen consumption in HEK293T cells (10 μM, 16 h) without affecting cereblon-mediated degradation pathways [1]. Its exceptional proteome-wide selectivity (2 off-targets among 1,465 cysteines, none E3 ligases) makes EN106 the cleanest available small-molecule probe for studying FEM1B biology [1]. This is critical for academic and industrial labs investigating reductive stress, mitochondrial metabolism, or the role of the FEM1B–FNIP1 axis in cancer [1].

E3 Ligase Hopping to Redirect HDAC Selectivity

When a cereblon-based HDAC6-selective degrader (A6) fails to degrade class I HDACs, switching the E3 ligase recruiter to a FEM1B (EN106-class) ligand converts the degrader into a class I HDAC1-3-selective degrader (FF2049, DC50 257 nM, Dmax 85% for HDAC1) with enhanced antiproliferative properties [2]. This 'E3 ligase hopping' strategy, enabled by EN106’s unique FEM1B recruitment, allows medicinal chemistry teams to fine-tune degradation selectivity without altering the target-binding warhead [2].

EN106 Hydrogel for Diabetic Wound Healing

The HA-PBA-FA/EN106 hydrogel system demonstrates that local, glucose-triggered release of EN106 accelerates diabetic wound closure in vivo by modulating the FEM1B–FNIP1 axis—reducing mitochondrial ROS, promoting angiogenesis, and facilitating M2 macrophage polarization [3]. For biomedical materials researchers and translational wound-healing programs, this represents a unique application where an E3 ligase-directed small molecule, rather than a growth factor or antibiotic, serves as the active pharmacological agent in a smart hydrogel dressing [3].

Application

Selection Property

Validation Focus

E3 ligase toolkit diversification for PROTAC design

Covalent FEM1B recruitment orthogonal to cereblon/VHL

Bifunctional degrader conversion and target knockdown efficiency

Reductive stress signaling probe

Proteome-wide selectivity with minimal off-target E3 ligase engagement

FNIP1 stabilization and mitochondrial oxygen consumption endpoints

E3 ligase hopping for HDAC isoform selectivity

FEM1B-based recruitment redirects degradation from HDAC6 to class I HDACs

Isoform-selectivity shift and antiproliferative endpoint context

Diabetic wound model studies

Glucose-responsive hydrogel formulation with FEM1B–FNIP1 axis modulation

Wound closure, angiogenesis, and macrophage polarization endpoints

• [1] Henning NJ, Manford AG, Spradlin JN, Brittain SM, Zhang E, McKenna JM, Tallarico JA, Schirle M, Rape M, Nomura DK. Discovery of a Covalent FEM1B Recruiter for Targeted Protein Degradation Applications. J Am Chem Soc. 2022 Jan 19;144(2):701-708. doi: 10.1021/jacs.1c03980. View Source
• [2] Feller F, Weber H, Miranda M, Honin I, Hanl M, Hansen FK. Development of the First-in-Class FEM1B-Recruiting Histone Deacetylase Degraders. J Med Chem. 2025 Jan 23;68(2):1824-1843. doi: 10.1021/acs.jmedchem.4c02569. View Source
• [3] Zhang Y, Liu J, et al. Glucose-responsive, antioxidative HA-PBA-FA/EN106 hydrogel enhanced diabetic wound healing through modulation of FEM1b-FNIP1 axis and promoting angiogenesis. Bioact Mater. 2023 Dec;30:29-45. doi: 10.1016/j.bioactmat.2023.07.011. View Source